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Introduction
D-Panthenol, the biologically active alcohol analog of pantothenic acid (Vitamin B5), is a

cornerstone ingredient in a multitude of pharmaceutical and cosmetic formulations.[1][2] Its

widespread use is attributed to its excellent moisturizing, wound healing, and anti-inflammatory

properties.[3] Upon topical application or administration, D-Panthenol readily penetrates the

skin and is oxidized to D-pantothenic acid, an essential precursor for the biosynthesis of

Coenzyme A (CoA).[2] CoA is a critical cofactor in numerous metabolic pathways vital for

cellular energy production, lipid synthesis, and protein metabolism, which are fundamental for

skin barrier function and repair.

This technical guide provides a comprehensive overview of the core foundational properties of

D-Panthenol in solution, with a focus on quantitative data, detailed experimental

methodologies, and the underlying mechanisms of action relevant to formulation development

and scientific research.

Physicochemical and Solubility Properties
D-Panthenol is a clear, colorless to slightly yellow, highly viscous, and hygroscopic liquid at

room temperature.[4][5] Its physicochemical characteristics are pivotal for its formulation and

delivery.
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General Physicochemical Properties
A summary of the key physicochemical properties of D-Panthenol is presented in Table 1.

Table 1: General Physicochemical Properties of D-Panthenol

Property Value Reference(s)

Chemical Formula C₉H₁₉NO₄ [6]

Molecular Weight 205.25 g/mol [5][6]

Appearance
Colorless, clear, highly

viscous, hygroscopic liquid
[5]

Density 1.20 g/mL at 20 °C [6]

Refractive Index (n20/D) 1.495 - 1.502

Specific Optical Rotation

([α]20/D)
+29.0° to +31.5° [7]

Boiling Point 118-120 °C at 0.02 mmHg [8]

Solubility Profile
D-Panthenol's solubility is a critical factor in formulation design. It is a polar molecule,

exhibiting high solubility in polar solvents and poor solubility in non-polar media.

Table 2: Solubility of D-Panthenol in Various Solvents
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Solvent
Qualitative
Solubility

Quantitative
Solubility

Reference(s)

Water
Readily miscible /

Freely soluble
> 509 g/L (22 °C) [1][5]

Ethanol
Readily miscible /

Freely soluble
- [1][5]

Methanol
Readily miscible /

Freely soluble
- [1][5]

Propylene Glycol
Readily miscible /

Freely soluble
- [1][5]

Glycerin Slightly soluble - [5][8]

Diethyl Ether Moderately soluble - [4][8]

Chloroform Soluble (1:100) - [4][8]

Fats and Oils Insoluble - [1][4]

Stability in Solution
The stability of D-Panthenol is paramount for ensuring the efficacy and shelf-life of

formulations. Its degradation is primarily influenced by pH and temperature.

Influence of pH
D-Panthenol is most stable in aqueous solutions with a pH range of 4 to 6.[5][9] In more acidic

or alkaline conditions, it is susceptible to hydrolytic cleavage of its amide bond, yielding pantoic

acid and 3-aminopropanol.[9][10]

Influence of Temperature
Exposure to temperatures exceeding 70-75°C can cause racemization, the conversion of the

biologically active D-panthenol to a mixture of D- and L-isomers.[4][9][10] Since only the D-

enantiomer is biologically active, racemization leads to a reduction in the formulation's

physiological efficacy.[1] For short periods, D-Panthenol may be heated to 40°C to improve its

flowability.[4]
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Table 3: Stability Profile of D-Panthenol in Aqueous Solution

Condition Effect
Recommended
Handling

Reference(s)

Optimal pH Range High stability
Maintain pH between

4 and 6.
[5][9]

Acidic Conditions (pH

< 4)
Hydrolytic cleavage

Avoid prolonged

exposure.
[9][10]

Alkaline Conditions

(pH > 7)
Hydrolytic cleavage

Avoid prolonged

exposure.
[9][10]

Elevated Temperature

(> 70-75°C)

Racemization and

potential cleavage

Avoid high

temperatures. Add to

formulations during

the cooling phase (<

40°C).

[4][9][10]

Low Temperature
May cause

crystallization

Can be liquefied by

heating at 65°C for

several hours.

[9]

Air and Light Fairly stable

Store in sealed

containers protected

from light.

[4]

Biological Mechanism of Action
The therapeutic effects of D-Panthenol are mediated through its conversion to pantothenic

acid and subsequent integration into a fundamental metabolic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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